Cas no 22471-56-3 (Ishwarone)
Ishwarone structure
Product Name:Ishwarone
CAS No:22471-56-3
MF:C15H22O
MW:218.334584712982
CID:276415
Update Time:2024-03-04
Ishwarone Chemical and Physical Properties
Names and Identifiers
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- 1,2a-Methano-2aH-cyclopropa[b]naphthalen-3(1H)-one,octahydro-1,6,6a-trimethyl-, (1S,1aR,2aS,6R,6aS,7aS)-
- (1S)-1aβ,2,4,5,6,6a,7,7aβ-Octahydro-1,6β,6aβ-trimethyl-1α,2aα-methano-2aH-cyclopropa[b]naphthalen-3(1H)-one
- 1,2a-Methano-2aH-cyclopropa[b]naphthalen-3(1H)-one,octahydro-1,6,6a-trimethyl-, (1S,1aR,2aS,6R,6aS,7aS)-(+)- (8CI)
- 1,2a-Methano-2aH-cyclopropa[b]naphthalen-3(1H)-one,octahydro-1,6,6a-trimethyl-, [1S-(1a,1ab,2aa,6b,6ab,7ab)]-
- Ishwarone
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- Inchi: 1S/C15H22O/c1-9-4-5-12(16)15-7-11-10(6-14(9,15)3)13(11,2)8-15/h9-11H,4-8H2,1-3H3/t9-,10+,11-,13+,14+,15-/m1/s1
- InChI Key: FADPMTSJYFTYLF-COPIHEOBSA-N
- SMILES: O=C1CC[C@@H](C)[C@]2(C)C[C@H]3[C@H]4C[C@]21C[C@]43C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 400
- Topological Polar Surface Area: 17.1
- XLogP3: 4.146
Ishwarone Related Literature
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
- Natural Products and Extracts Plant Extracts Plant based Corallocarpus epigaeus
- Sesquiterpenoids
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